2,9-dichloro-8-(morpholin-4-ylsulfonyl)-6H-pyrido[1,2-a]quinazolin-6-one

• IUPAC Name: 2,9-dichloro-8-morpholin-4-ylsulfonylpyrido[1,2-a]quinazolin-6-one
• InChI: InChI=1S/C16H13Cl2N3O4S/c17-10-1-2-15-19-16(22)11-7-14(12(18)8-13(11)21(15)9-10)26(23,24)20-3-5-25-6-4-20/h1-2,7-9H,3-6H2
• InChI Key: SUFUPWXQYFJWKA-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1S(=O)(=O)C2=C(C=C3C(=C2)C(=O)N=C4N3C=C(C=C4)Cl)Cl
• Molecular Formula: C16H13Cl2N3O4S
• Molecular Weight: 414.3 g/mol

Description

2,9-dichloro-8-(morpholin-4-ylsulfonyl)-6H-pyrido[1,2-a]quinazolin-6-one is a chemical compound that has gained significant attention in scientific research due to its potential in various applications. This compound is also commonly referred to as DMXAA or vadimezan.

Mechanism of Action

DMXAA activates the innate immune system by stimulating the production of cytokines and chemokines. These immune mediators are responsible for inducing tumor necrosis and inhibiting angiogenesis. DMXAA also activates the production of interferon-alpha, which is a potent anti-viral agent.
Biochemical and Physiological Effects:
DMXAA has been shown to induce tumor necrosis and inhibit angiogenesis in various cancer cell lines and animal models. It has also been found to enhance the effectiveness of chemotherapy and radiation therapy. DMXAA has been shown to have a low toxicity profile in animal models, with no significant adverse effects on normal tissues.

Advantages and Limitations for Lab Experiments

DMXAA is a potent anti-cancer agent that has shown promising results in preclinical studies. However, its effectiveness in clinical trials has been limited due to its poor solubility and bioavailability. DMXAA also has a short half-life, which limits its effectiveness in prolonged treatments.

Future Directions

There are several future directions for DMXAA research. One potential direction is the development of more effective formulations that can improve its solubility and bioavailability. Another direction is the identification of biomarkers that can predict its effectiveness in specific cancer types. DMXAA can also be studied for its potential in combination with other anti-cancer agents to enhance their effectiveness. Furthermore, the mechanism of action of DMXAA can be further elucidated to identify potential targets for drug development.

Scientific Research Applications

DMXAA has been extensively studied for its potential as an anti-cancer agent. It has been found to induce tumor necrosis and inhibit angiogenesis, which are two important mechanisms involved in cancer growth and progression. DMXAA has also been studied for its potential in enhancing the effectiveness of chemotherapy and radiation therapy.